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For Researchers, Scientists, and Drug Development Professionals

Introduction

Aplaviroc (formerly known as GW-873140 or AK602) is a potent and specific small-molecule
antagonist of the C-C chemokine receptor type 5 (CCR5).[1][2] CCR5 is a critical co-receptor
for the entry of R5-tropic strains of Human Immunodeficiency Virus Type 1 (HIV-1) into host
cells.[3] Aplaviroc functions as a noncompetitive allosteric antagonist, binding to a
hydrophobic pocket within the transmembrane helices of the CCR5 receptor.[2][4] This binding
event induces a conformational change in the receptor, which in turn prevents the interaction
between the viral envelope glycoprotein gp120 and CCRS5, thereby inhibiting viral entry and
subsequent replication.[1][4]

Despite demonstrating subnanomolar to nanomolar potency against a broad range of R5-tropic
HIV-1 isolates in vitro, the clinical development of Aplaviroc was discontinued due to concerns
of hepatotoxicity.[1][5][6] Nevertheless, Aplaviroc remains a valuable research tool for studying
CCR5 biology, HIV-1 entry mechanisms, and for the evaluation of other CCR5 antagonists.

These application notes provide detailed protocols for key cell-based assays to characterize
the activity of Aplaviroc and other CCR5 antagonists.

Mechanism of Action: CCR5 Antagonism
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The primary mechanism of Aplaviroc involves blocking the interaction between the HIV-1
envelope protein gp120 and the host cell co-receptor CCR5. This action is crucial in preventing
the fusion of the viral and cellular membranes, a necessary step for the virus to enter and infect
the cell.
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Co-transfect 293T cells with
HIV-1 env-expression vector and
an env-deficient proviral vector
containing a luciferase reporter gene.

Harvest pseudovirus-
containing supernatant after 48h.

Infect cells with pseudovirus.

Incubate for 48-72h.

Lyse cells and measure
luciferase activity.

Calculate IC50 values.
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Isolate PBMCs or use
CCRS5-expressing cell line.

Incubate cells with varying
concentrations of Aplaviroc.

Stain a parallel sample with a
non-competing anti-CCR5 mAb to
determine total CCR5 expression.

Acquire data on a
flow cytometer.

Calculate Receptor Occupancy (RO).
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Seed CCR5-expressing cells in a
black, clear-bottom 96-well plate.

Load cells with a calcium-sensitive
dye (e.g., Fluo-4 AM).

Add a CCR5 agonist (e.g., RANTES)
to induce calcium flux.

Measure the change in fluorescence.

Calculate the percentage of inhibition
and determine the IC50 value.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15606186?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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